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Coumarin glycosides
Coumarin glycosides are a class of natural compounds derived from coumarins, which have been found in various plants such as rue and sweet woodruff. These molecules contain both the coumarin moiety and one or more sugar units attached through glycosidic bonds, providing them with unique physicochemical properties and pharmacological activities. The presence of sugars can influence their solubility, stability, and bioavailability, making them attractive candidates for medicinal applications.
Structurally, these compounds typically consist of a benzopyran ring system (coumarin) linked to one or more sugar molecules via glycosidic linkages, often at the 7-position of the coumarin core. The linkage between the sugar moiety and the coumarin can vary, leading to a diverse array of bioactive compounds.
In terms of their pharmacological activities, coumarin glycosides have been shown to possess various biological properties including antioxidant, anti-inflammatory, antiviral, and antimicrobial effects. They are also being explored for their potential use in cancer therapy due to their ability to induce cell apoptosis and inhibit tumor growth. Further research is ongoing to fully exploit the therapeutic benefits of these natural products.
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